Cas no 139454-85-6 (1-benzyl-1H-1,2,3-triazole-5-carbaldehyde)

• Product Name: 1-benzyl-1H-1,2,3-triazole-5-carbaldehyde
• CAS No: 139454-85-6
• MF: C₁₀H₉N₃O
• MW: 187.197961568832
• MDL: MFCD11557214
• CID: 1287949
• PubChem ID: 15724625
• Update Time: 2025-08-05

1-benzyl-1H-1,2,3-triazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-5-carboxaldehyde, 1-(phenylmethyl)-
• 1-benzyl-1,2,3-triazole-5-carbaldehyde
• 1-benzyl-1H-1,2,3-triazole-5-carbaldehyde
• 3-Benzyl-3H-[1,2,3]triazole-4-carbaldehyde
• 3-BENZYL-1,2,3-TRIAZOLE-4-CARBALDEHYDE
• MFCD11557214
• EN300-220436
• Z1198334165
• DB-363257
• 3-benzyltriazole-4-carbaldehyde
• 139454-85-6
• SCHEMBL4200799
• AKOS006316253
• CS-0215088
• SB33310

• MDL： MFCD11557214
• Inchi： 1S/C10H9N3O/c14-8-10-6-11-12-13(10)7-9-4-2-1-3-5-9/h1-6,8H,7H2
• InChI Key： ZDPCHGJCSNRESP-UHFFFAOYSA-N
• SMILES： O=CC1=CN=NN1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 187.07467
• Monoisotopic Mass: 187.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 47.8Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 385.3±44.0 °C at 760 mmHg
• Flash Point: 186.8±28.4 °C
• PSA: 47.78
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

1-benzyl-1H-1,2,3-triazole-5-carbaldehyde Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes